25I-NBF (hydrochloride)
25I-NBF (hydrochloride)
25I-NBF is an N-benzyl derivative of the phenethylamine hallucinogen 2C-I which acts as a highly potent partial agonist for the 5-HT2A receptor. 25I-NBF acts as a partial agonist of human 5-HT2A receptors demonstrating a Ki value of 0.26 nM and an EC50 value of 1.6 nM. A radiolabelled form of 25I-NBF has been used for mapping the distribution of 5-HT2A receptors in the brain, using positron emission tomography. This product is intended for forensic and research applications.
Brand Name:
Vulcanchem
CAS No.:
1539266-13-1
VCID:
VC0158036
InChI:
InChI=1S/C17H19FINO2.ClH/c1-21-16-10-15(19)17(22-2)9-12(16)7-8-20-11-13-5-3-4-6-14(13)18;/h3-6,9-10,20H,7-8,11H2,1-2H3;1H
SMILES:
COC1=CC(=C(C=C1CCNCC2=CC=CC=C2F)OC)I.Cl
Molecular Formula:
C17H20ClFINO2
Molecular Weight:
451.705
25I-NBF (hydrochloride)
CAS No.: 1539266-13-1
Reference Standards
VCID: VC0158036
Molecular Formula: C17H20ClFINO2
Molecular Weight: 451.705
| CAS No. | 1539266-13-1 |
|---|---|
| Product Name | 25I-NBF (hydrochloride) |
| Molecular Formula | C17H20ClFINO2 |
| Molecular Weight | 451.705 |
| IUPAC Name | N-[(2-fluorophenyl)methyl]-2-(4-iodo-2,5-dimethoxyphenyl)ethanamine;hydrochloride |
| Standard InChI | InChI=1S/C17H19FINO2.ClH/c1-21-16-10-15(19)17(22-2)9-12(16)7-8-20-11-13-5-3-4-6-14(13)18;/h3-6,9-10,20H,7-8,11H2,1-2H3;1H |
| Standard InChIKey | GHAILJKILCIMFT-UHFFFAOYSA-N |
| SMILES | COC1=CC(=C(C=C1CCNCC2=CC=CC=C2F)OC)I.Cl |
| Description | 25I-NBF is an N-benzyl derivative of the phenethylamine hallucinogen 2C-I which acts as a highly potent partial agonist for the 5-HT2A receptor. 25I-NBF acts as a partial agonist of human 5-HT2A receptors demonstrating a Ki value of 0.26 nM and an EC50 value of 1.6 nM. A radiolabelled form of 25I-NBF has been used for mapping the distribution of 5-HT2A receptors in the brain, using positron emission tomography. This product is intended for forensic and research applications. |
| Synonyms | 2C-I-NBF |
| Reference | 1.Braden, M.R.,Parrish, J.C.,Naylor, J.C., et al. Molecular interaction of serotonin 5-HT2A receptor residues Phe339(6.51) and Phe340(6.52) with superpotent N-benzyl phenethylamine agonists. Molecular Pharmaceutics 70(6), 1956-1965 (2006). |
| PubChem Compound | 131667843 |
| Last Modified | Nov 11 2021 |
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